Cas no 1261935-64-1 (2-(3-Chloro-4-methoxycarbonylphenyl)-6-fluorobenzoic acid)
1261935-64-1 structure
Product Name:2-(3-Chloro-4-methoxycarbonylphenyl)-6-fluorobenzoic acid
CAS No:1261935-64-1
MF:C15H10ClFO4
MW:308.688907146454
MDL:MFCD18322658
CID:2622172
PubChem ID:53228477
Update Time:2025-04-21
2-(3-Chloro-4-methoxycarbonylphenyl)-6-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- DTXSID50692010
- 3'-Chloro-3-fluoro-4'-(methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid
- 2-(3-CHLORO-4-METHOXYCARBONYLPHENYL)-6-FLUOROBENZOIC ACID
- 2-(3-Chloro-4-methoxycarbonylphenyl)-6-fluorobenzoic acid, 95%
- 1261935-64-1
- MFCD18322658
- 2-(3-Chloro-4-methoxycarbonylphenyl)-6-fluorobenzoic acid
-
- MDL: MFCD18322658
- Inchi: 1S/C15H10ClFO4/c1-21-15(20)10-6-5-8(7-11(10)16)9-3-2-4-12(17)13(9)14(18)19/h2-7H,1H3,(H,18,19)
- InChI Key: HXUZTWUARNPTPQ-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)OC)C=CC(=C1)C1C=CC=C(C=1C(=O)O)F
Computed Properties
- Exact Mass: 308.0251647Da
- Monoisotopic Mass: 308.0251647Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 63.6Ų
2-(3-Chloro-4-methoxycarbonylphenyl)-6-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329935-5 g |
2-(3-Chloro-4-methoxycarbonylphenyl)-6-fluorobenzoic acid, 95%; . |
1261935-64-1 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB329935-5g |
2-(3-Chloro-4-methoxycarbonylphenyl)-6-fluorobenzoic acid, 95%; . |
1261935-64-1 | 95% | 5g |
€1159.00 | 2025-02-21 |
2-(3-Chloro-4-methoxycarbonylphenyl)-6-fluorobenzoic acid Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
1261935-64-1 (2-(3-Chloro-4-methoxycarbonylphenyl)-6-fluorobenzoic acid) Related Products
- 1261982-50-6(2-chloro-4-(3-fluoro-4-methoxycarbonylphenyl)benzoic Acid)
- 1261913-62-5(2-(3-Carboxy-4-chlorophenyl)-6-fluorobenzoic acid)
- 1261995-14-5(2-(4-chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic Acid)
- 1262006-07-4(2-(2-Chloro-5-methoxycarbonylphenyl)-6-fluorobenzoic acid)
- 1261964-27-5(2-(4-Carboxy-3-fluorophenyl)-6-chlorobenzoic acid)
- 1261893-29-1(6-Chloro-2-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid)
- 1261934-01-3(2-Chloro-5-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid)
- 1261986-05-3(2-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid)
- 1261963-60-3(2-chloro-4-(4-fluoro-3-methoxycarbonylphenyl)benzoic Acid)
- 1261916-15-7(2-(4-chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic Acid)
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